Cas no 1805148-84-8 (3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
• CAS No: 1805148-84-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4855348
• Update Time: 2025-06-08

3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c1-3-2-4(8(13)14)5(11)6(12-3)7(9)10/h2,7H,11H2,1H3,(H,13,14)
• InChI Key： MHKYNNZSSRKXOL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C=C(C)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805148-84-8)

3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805148-84-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxylic acid functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid make it a valuable intermediate in medicinal chemistry. The presence of the amino group at the 3-position and the difluoromethyl group at the 2-position enhances its reactivity, enabling diverse synthetic modifications. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in designing next-generation therapeutics. Its methylpyridine core also contributes to improved metabolic stability, a critical factor in drug development.

In the context of green chemistry, CAS No. 1805148-84-8 aligns with the growing demand for sustainable synthetic routes. The compound’s carboxylic acid moiety facilitates eco-friendly derivatization, reducing reliance on hazardous reagents. This aspect resonates with the pharmaceutical industry’s shift toward environmentally benign processes, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

From a commercial perspective, 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid is gaining traction as a high-value intermediate. Its applications extend to crop protection, where its derivatives exhibit promising pesticidal activity. Agrochemical companies are investing in research to leverage its fluorine-containing structure, which often enhances bioavailability and target specificity. This trend reflects broader industry interest in fluorinated compounds for their unique physicochemical properties.

Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are essential for characterizing CAS No. 1805148-84-8. These methods ensure purity and consistency, which are paramount for scale-up production. Recent advancements in process optimization have streamlined its synthesis, reducing costs and improving yield—a key consideration for manufacturers aiming to meet rising demand.

The compound’s relevance to personalized medicine is another area of exploration. Its structural flexibility allows for customization, aligning with the trend toward tailored therapeutics. Researchers are investigating its potential in bioconjugation, where it could serve as a linker for targeted drug delivery systems. Such innovations are critical in addressing unmet medical needs, particularly in oncology and infectious diseases.

In summary, 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805148-84-8) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research underscores its importance in advancing scientific discovery and industrial innovation. As interest in fluorinated heterocycles grows, this compound is poised to play a pivotal role in shaping future developments across multiple disciplines.